Cas no 4299-72-3 (5-Ethyl-1,3-benzenediol)

• Product Name: 5-Ethyl-1,3-benzenediol
• CAS No: 4299-72-3
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD13192705
• CID: 1515383
• PubChem ID: 12795898
• Update Time: 2025-04-21

5-Ethyl-1,3-benzenediol Chemical and Physical Properties

Names and Identifiers

• 5-ethylbenzene-1,3-diol
• 1,3-benzenediol, 5-ethyl-
• 5-ethyl-1,3-Benzenediol
• 5-Ethylresorcinol
• Homoorcinol
• DTXSID40510118
• 5-ethyl-resorcinol
• 5-Ethyl-resorcinol; 5-Ethylresorcin; 5-Ethylresorcinol; Homoorcinol;
• 4299-72-3
• DB-317639
• 1,3-dihydroxy-5-ethylbenzene
• STL555407
• BBL101611
• 5-ethyl-benzene-1,3-diol
• SCHEMBL69634
• SY268081
• AKOS005259563
• MFCD13192705
• MS-20241
• F94665
• CS-0360779
• 5-Ethyl-1,3-benzenediol

• MDL： MFCD13192705
• Inchi： 1S/C8H10O2/c1-2-6-3-7(9)5-8(10)4-6/h3-5,9-10H,2H2,1H3
• InChI Key： MSFGJICDOLGZQK-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CC)O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-99 ºC (benzene hexane )
• Refractive Index: 96-97 (589.3 nm)
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 40.46